![molecular formula C16H25N5O B5623038 1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-2-[2-(1H-pyrazol-1-yl)ethyl]piperidine](/img/structure/B5623038.png)
1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-2-[2-(1H-pyrazol-1-yl)ethyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthetic approaches to compounds involving piperazine, oxadiazole, and pyrazole frameworks have been extensively explored due to their pharmacological potential and diverse applications in medicinal chemistry. Recent reviews and studies emphasize the antioxidant activity of piperazine compounds and therapeutic worth of oxadiazole-tailored compounds, highlighting various synthetic methods and biological activities associated with these scaffolds (Begum et al., 2020); (Verma et al., 2019).
Molecular Structure Analysis
The molecular structure of 1,3,4-oxadiazole derivatives is known for its significant binding affinity with different enzymes and receptors, facilitating a variety of weak interactions that contribute to their bioactivity. The peculiar structural features of the 1,3,4-oxadiazole ring, coupled with pyrazole elements, enhance its pharmacological profile by promoting effective binding within biological systems (Verma et al., 2019).
Chemical Reactions and Properties
Chemical reactions involving the piperazine and oxadiazole frameworks often lead to compounds with potent antioxidant and antimicrobial activities. These compounds are synthesized through various chemical reactions, demonstrating a wide range of biological activities, including antibacterial, antifungal, and antioxidant properties, which are significantly enhanced when these rings are part of the molecular structure (Begum et al., 2020); (Govindaraju et al., 2012).
Physical Properties Analysis
The physical properties of compounds featuring oxadiazole and pyrazole units, including their stability, solubility, and melting points, are crucial for their pharmacological applications. The unique arrangements of nitrogen and oxygen atoms within the oxadiazole ring contribute to the compounds' physical characteristics, affecting their pharmacokinetic and pharmacodynamic profiles.
Chemical Properties Analysis
The chemical properties of 1,3,4-oxadiazole and pyrazole derivatives, such as their reactivity, potential for bioactivity, and ability to undergo various chemical transformations, underscore their utility in drug development. The versatility of these compounds is evidenced by their wide range of biological activities, which include but are not limited to anticancer, antibacterial, antifungal, anti-inflammatory, and antioxidant activities (Verma et al., 2019).
properties
IUPAC Name |
3-propyl-5-[[2-(2-pyrazol-1-ylethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O/c1-2-6-15-18-16(22-19-15)13-20-10-4-3-7-14(20)8-12-21-11-5-9-17-21/h5,9,11,14H,2-4,6-8,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZLUUIVESRIKNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NOC(=N1)CN2CCCCC2CCN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Propyl-5-[[2-(2-pyrazol-1-ylethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.